(3Z)-3-[3-(2-fluorophenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one

• IUPAC Name: (5Z)-3-(2-fluorophenyl)-5-(1-methyl-2-oxoindol-3-ylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H11FN2O2S2/c1-20-12-8-4-2-6-10(12)14(16(20)22)15-17(23)21(18(24)25-15)13-9-5-3-7-11(13)19/h2-9H,1H3/b15-14-
• InChI Key: XIQQKQPWEXUBGA-PFONDFGASA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C3C(=O)N(C(=S)S3)C4=CC=CC=C4F)C1=O
• Isomeric SMILES: CN1C2=CC=CC=C2/C(=C/3\C(=O)N(C(=S)S3)C4=CC=CC=C4F)/C1=O
• Molecular Formula: C18H11FN2O2S2
• Molecular Weight: 370.4 g/mol

Description

(3Z)-3-[3-(2-fluorophenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C18H11FN2O2S2 and its molecular weight is 370.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer Activity : The synthesis of novel 5-bromo-3-substituted-hydrazono-1H-2-indolinones and their derivatives has shown promising cytotoxicity against a range of human tumor cell lines, including breast, lung, and ovarian cancer cells. The fluorophenylthiosemicarbazone derivative exhibited significant cytotoxic effects, highlighting its potential as an anticancer agent (Karalı, Terzioğlu, & Gürsoy, 2002).

• Antimicrobial Activities : Research on eperezolid-like molecules derived from 3-fluorophenyl compounds has revealed high anti-Mycobacterium smegmatis activity. The study underscores the antimicrobial potential of these compounds, indicating their usefulness in combating bacterial infections (Yolal et al., 2012).

• GSK-3 Inhibitors : Microwave-assisted synthesis of bis(2-thioxothiazolidin-4-one) derivatives has been investigated for potential inhibition of GSK-3, a kinase involved in numerous physiological processes and diseases. This research provides a foundation for the development of new therapeutics targeting GSK-3 related pathways (Kamila & Biehl, 2012).

• HIV-1 and JSP-1 Inhibitors : Novel rhodanine derivatives have been synthesized with potential inhibitory effects on HIV-1 and JSP-1 enzymes. These findings contribute to the ongoing search for effective treatments for HIV-1, offering new avenues for drug development (Kamila, Ankati, & Biehl, 2011).

• Anti-inflammatory Activity : A study on N-(3-chloro-4-fluorophenyl) derivatives demonstrated significant anti-inflammatory activity. These findings suggest potential applications in treating inflammation-related disorders, showcasing the compound's therapeutic potential (Sunder & Maleraju, 2013).